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Compound of Interest

4,6-Dichloro-2-methyl-5-
Compound Name: , o
nitropyrimidine

Cat. No.: B082758

For researchers, scientists, and professionals in drug development, this document provides a
detailed overview of the chemical and physical properties of 4,6-Dichloro-2-methyl-5-
nitropyrimidine, including its synthesis.

Core Compound Data

4,6-Dichloro-2-methyl-5-nitropyrimidine is a chemical compound with the CAS number
13162-43-1.[1] Its molecular and physical properties are summarized in the table below.

Property Value Source
Molecular Formula CsH3CI2N302 [1112]
Molecular Weight 208.00 g/mol [11[3]112]
Boiling Point 310.4°C at 760 mmHg [1]
Density 1.626 g/cm3 (Predicted)

Topological Polar Surface Area

(TPSA) 68.92 A2 [3]

LogP 2.00002 [3]
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Experimental Protocols: Synthesis of 4,6-Dichloro-
2-methyl-5-nitropyrimidine

An efficient and convenient synthesis of 4,6-dichloro-2-methyl-5-nitropyrimidine has been
described, achieving a notable yield.[4] The process involves a multi-step synthesis starting
from acetamidine hydrochloride and diethyl malonate.

Step 1: Cyclization to 4,6-Dihydro-2-methyl-pyrimidine The initial step is a cyclization reaction
involving acetamidine hydrochloride and diethyl malonate. This reaction is conducted in the
presence of sodium methoxide and results in the formation of 4,6-dihydro-2-methyl-pyrimidine
with a high yield of 91.2%.[4]

Step 2: Nitration to 4,6-Dihydro-2-methyl-5-nitropyrimidine The product from the first step, 4,6-
dihydro-2-methyl-pyrimidine, undergoes nitration. This is achieved using a mixture of nitric acid,
trichloroacetic acid, and acetic acid. This nitration step yields 4,6-dihydro-2-methyl-5-
nitropyrimidine with a yield of 88.3%.[4]

Step 3: Chlorination to 4,6-Dichloro-2-methyl-5-nitropyrimidine The final step is the
chlorination of 4,6-dihydro-2-methyl-5-nitropyrimidine. This is accomplished using phosphorus
oxytrichloride to produce the target compound, 4,6-dichloro-2-methyl-5-nitropyrimidine, with
a yield of 82.6%.[4]

A similar synthetic approach is noted for a related compound, 4,6-dichloro-2-methylthio-5-
nitropyrimidine, which also starts from diethyl malonate and involves nitration, cyclization,
methylation, and a final chlorination step using phosphorus oxychloride.[5]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4,6-Dichloro-2-methyl-5-
nitropyrimidine.
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Starting Materials

Acetamidine Hydrochloride Diethyl Malonate

Synthesis Steps

Yield: 91.2% Yield: 88.3% Yield: 82.6%

Intermediates & Final Product
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4,6-Dihydro-2-methyl-pyrimidine 4,6-Dihydro-2-methyl-5-nitropyrimidine —_ 4,6-Dichloro-2-methyl-5-nitropyrimidine

Click to download full resolution via product page

Caption: Synthesis pathway of 4,6-Dichloro-2-methyl-5-nitropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,6-Dichloro-2-
methyl-5-nitropyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082758#4-6-dichloro-2-methyl-5-nitropyrimidine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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